Cas no 2176125-25-8 (2,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine)

• Product Name: 2,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine
• CAS No: 2176125-25-8
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 5324780
• Update Time: 2025-10-28

2,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine

• Inchi： 1S/C12H14N4/c1-8-5-4-6-11(14-8)16-12-7-9(2)13-10(3)15-12/h4-7H,1-3H3,(H,13,14,15,16)
• InChI Key： RUKTVRQECPYLJW-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)N=1)C1C=C(C)N=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• XLogP3: 2.5
• Topological Polar Surface Area: 50.7

Additional information on 2,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine

Chemical Compound CAS No 2176125-25-8: 2,6-Dimethyl-N-(6-Methylpyridin-2-Yl)Pyrimidin-4-Amine

The chemical compound with CAS No 2176125-25-8, known as 2,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a pyrimidine ring system with methyl substituents at positions 2 and 6, and an N-substituent at position 4, which is a methylpyridine moiety. This unique combination of functional groups contributes to its intriguing chemical properties and potential therapeutic applications.

Recent studies have highlighted the antiproliferative activity of this compound against various cancer cell lines, making it a promising candidate for anticancer drug development. Researchers have reported that 2,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine exhibits selective cytotoxicity towards malignant cells while sparing normal cells to a significant extent. This selectivity is attributed to its ability to target specific signaling pathways that are hyperactive in cancer cells, such as the PI3K/AKT/mTOR pathway. The compound's mechanism of action involves inhibition of key enzymes and proteins involved in these pathways, leading to apoptosis in cancer cells.

In addition to its antitumor properties, this compound has also shown potential in the treatment of inflammatory diseases. Preclinical studies have demonstrated its ability to suppress pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in conditions like rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects of 2,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine are thought to be mediated through modulation of NF-kB signaling, a critical regulator of inflammatory responses.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrimidine ring through cyclization reactions and the subsequent introduction of substituents at specific positions. Researchers have optimized the synthetic route to achieve high yields and purity, which are essential for its use in preclinical and clinical studies.

From an analytical standpoint, CAS No 2176125-25-8 has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have confirmed the molecular structure and purity of the compound, ensuring its reliability for further research and development.

The pharmacokinetic profile of 2,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine has also been investigated in preclinical models. Studies indicate that the compound has favorable absorption properties and moderate clearance rates, suggesting that it could be suitable for oral administration. However, further studies are required to optimize its bioavailability and minimize potential toxicity.

In conclusion, CAS No 2176125–––––––––––––––^{- – – – – – – – – – – – – – –} - - - - - - - - - - - - - - - - - - - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- ---- ---- ---- ---- ---- ---- ---- ----- ----- ----- ----- ------ ------ ------- -------- --------- ---------- ----------- -------------------------. This compound represents a significant advancement in the field of medicinal chemistry and holds great promise for future therapeutic applications.